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Compound of Interest

Compound Name: N,N,N'-Triethylethylenediamine

Cat. No.: B085550

A Note on N,N,N'-Triethylethylenediamine: Extensive searches of chemical databases and
scientific literature did not yield significant information for a compound specifically named
"N,N,N'-Triethylethylenediamine." This suggests that the compound is either not commonly
synthesized or that the name may be a variation or misspelling of more prevalent, structurally
similar compounds. This guide will, therefore, provide a comprehensive overview of closely
related and well-documented N-substituted ethylenediamines that are of significant interest to
researchers, scientists, and drug development professionals. The compounds covered are:

N,N,N',N'-Tetraethylethylenediamine (TEEDA)

N,N,N'-Trimethylethylenediamine

N,N-Diethylethylenediamine

N,N,N',N'-Tetramethylethylenediamine (TMEDA)

N,N,N',N'-Tetraethylethylenediamine (TEEDA)

IUPAC Name: N1,N1,N2,N2-Tetraethylethane-1,2-diamine
Synonyms:
o« TEEDA

e 1,2-Bis(diethylamino)ethane
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e N,N,N’,N'-Tetraethylethylenediamine

Physicochemical Properties

Property Value Reference
CAS Number 150-77-6

Molecular Formula C10H24N2

Molecular Weight 172.31 g/mol

Boiling Point 189-192 °C (lit.)

Density 0.808 g/mL at 25 °C (lit.)

Refractive Index n20/D 1.4343 (lit.)

Flash Point 59 °C (138.2 °F) - closed cup

Experimental Protocols

Application in the Synthesis of Amine Ligands: N,N,N',N'-Tetraethylethylenediamine (TEEDA)
has been utilized in the synthesis of amine ligands through simple or double intramolecular
dealkylation reactions. It also exhibits selective B-lithiation during deprotonation with
lithiumalkyls.

lllustrative Synthesis Pathway
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Reactants

Ethylenediamine

Product N,N,N',N'-Tetraethylethylenediamine

(TEEDA)

Ethyl Halide (e.g., C2H5Br)

Base (e.g., Na2CO3)

Alkylation
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Caption: General synthesis of TEEDA via alkylation of ethylenediamine.
N,N,N'-Trimethylethylenediamine
IUPAC Name: N1,N1,N2-Trimethylethane-1,2-diamine[1]
Synonyms:
¢ 1-(Dimethylamino)-2-(methylamino)ethane

¢ N,N,N'-Trimethylethylenediamine[1]

Physicochemical Properties
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Property Value Reference
CAS Number 142-25-6 [1]
Molecular Formula C5H14N2 [1]
Molecular Weight 102.18 g/mol [1]

Boiling Point 116-118 °C (lit.)

Density 0.786 g/mL at 25 °C (lit.)

Refractive Index

n20/D 1.419 (lit.)

Flash Point

14 °C (57.2 °F) - closed cup

Experimental Protocols

Environment-Friendly Synthesis Method: A method for synthesizing N,N,N'-

trimethylethylenediamine involves reacting an aqueous solution of either methylamine with

N,N-dimethylamino chloroethane hydrochloride, or dimethylamine with 2-chloro-N-

methylethylamine hydrochloride.[2] The resulting reaction solution is then treated with an

inorganic alkali solution. The organic phase is collected and purified by rectification to yield the

final product. This method is designed to be environmentally friendly by absorbing excess

methylamine gas with a dilute acid and recycling the aqueous alkali phase.[2]

lllustrative Synthesis Pathway
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Caption: Synthesis of N,N,N'-Trimethylethylenediamine.
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N,N-Diethylethylenediamine

IUPAC Name: N1,N1-Diethylethane-1,2-diamine
Synonyms:

 (Diethylamino)ethylamino

e 2-Aminoethyldiethylamine

¢ N,N-Diethyl-1,2-diaminoethane

hvsicochemical .

Property Value Reference
CAS Number 100-36-7

Molecular Formula C6H16N2

Molecular Weight 116.20 g/mol

Boiling Point 146-148 °C

Density 0.826 g/mL at 25 °C

Refractive Index 1.4330

Flash Point 37 °C (98.6 °F)

Experimental Protocols

Preparation Method: A described preparation method for N,N-diethylethylenediamine involves
the reaction of diethylamine and 2-chloroethylamine hydrochloride in an autoclave.[3] A sodium
methoxide solution in methanol is used as an acid-binding agent. The reaction is carried out at
a temperature of 100-200°C and a pressure of 0.52-1.60 MPa for 3-8 hours. The resulting
solution is then made alkaline (pH = 13) with a lye solution, and the organic phase is separated
and purified by distillation to obtain N,N-diethylethylenediamine.[3] A specific example uses a
4:1 molar ratio of diethylamine to 2-chloroethylamine hydrochloride, with cuprous chloride as a
Lewis acid catalyst, at 150°C and 1 MPa for 5 hours.[3][4]
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lllustrative Synthesis Pathway
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Caption: Synthesis of N,N-Diethylethylenediamine via autoclave reaction.

N,N,N',N'-Tetramethylethylenediamine (TMEDA)

IUPAC Name: N,N,N’,N'-Tetramethylethane-1,2-diamine[5][6]
Synonyms:

 TEMEDI[5][6][7][8][4]

« TMEDA[5][6][7][8][€]

¢ 1,2-Bis(dimethylamino)ethane[7][8]

o Tetramethylethylenediamine[5][6]

Physicochemical Properties
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Property Value Reference
CAS Number 110-18-9 [51[61[81[9]
Molecular Formula C6H16N2 [516]181[9]
Molecular Weight 116.20 g/mol [5116]181[9]
Boiling Point 120-122 °C (lit.) [819]
Melting Point -55 °C (lit.) [8][9]
Density 0.775 g/mL at 20 °C (lit.) [819]
Refractive Index n20/D 1.4179 (lit.) [819]

Flash Point 16.5 °C (61.7 °F) - closed cup [8]

Experimental Protocols

Role in Polyacrylamide Gel Electrophoresis (PAGE): TMEDA is widely used in molecular
biology as a catalyst for the polymerization of acrylamide and bis-acrylamide to form
polyacrylamide gels.[10] It is used in conjunction with ammonium persulfate (APS). TMEDA
accelerates the formation of free radicals from APS, which in turn initiate the polymerization of
acrylamide.

Typical Protocol for Polyacrylamide Gel Preparation: A solution containing the desired
concentrations of acrylamide and bis-acrylamide, a buffer (e.g., Tris-HCI), and sodium dodecyl
sulfate (SDS) for denaturing gels is prepared. To initiate polymerization, a small volume of fresh
10% (w/v) APS solution and TMEDA are added to the acrylamide solution. The solution is
mixed gently and immediately poured between glass plates for gel casting. The amount of APS
and TMEDA can be adjusted to control the rate of polymerization.

lllustrative Workflow for Polyacrylamide Gel
Polymerization
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Caption: Role of TMEDA in catalyzing polyacrylamide gel formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to N-Substituted
Ethylenediamines]. BenchChem, [2025]. [Online PDF]. Available at:
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triethylethylenediamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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